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Kanosamine Profile and Biosynthesis

Kanosamine (3-Amino-3-deoxyglucose) is an aminosugar antibiotic. The table below summarizes its core

characteristics.

Attribute Description

Chemical Name 3-Amino-3-deoxyglucose [1]

Molecular
Formula

C₆H₁₃NO₅ [1] [2]

Molecular Weight 179.17 g/mol [1] [2]

CAS Registry
Number

576-44-3 [1] [2]

Producing
Organism

Bacillus cereus UW85 (model organism) [3] [4] [5]

Antimicrobial
Activity

Antibiotic activity against plant-pathogenic oomycetes, the yeast Saccharomyces
cerevisiae, and the human pathogenic fungus Candida albicans [1] [5]

Mechanism of
Action

Inhibition of fungal cell wall synthesis, likely through its phosphorylated form

(kanosamine-6-phosphate) inhibiting GlcN-6-P synthase [1]
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The biosynthesis of kanosamine in B. cereus UW85 occurs via a three-step pathway from glucose-6-

phosphate, catalyzed by enzymes encoded by the kabABC genes [4]. The pathway involves a 3-keto

intermediate and is kinetically tuned to prevent accumulation of this unstable molecule [4].
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Diagram: The three-step enzymatic pathway for kanosamine biosynthesis from glucose-6-phosphate in

Bacillus cereus UW85 [4].

Production and Regulation

The production of kanosamine in B. cereus is influenced by environmental and cultural conditions, which is

critical for optimizing its yield in a laboratory setting.

Factor Effect on Kanosamine Production Notes / Experimental Context

Growth Phase Maximum accumulation coincides with
sporulation [5]

Measured in culture
supernatants [5].

Iron Availability Enhanced by the addition of ferric iron [5] In rich medium [5].

Phosphate
Level

Suppressed by the addition of phosphate [5] In rich medium [5].

Plant Exudates Enhanced by over 300% with alfalfa seedling

exudate [5]

When added to minimal medium

[5].

Research Significance and Context

Ecological Role in a Model Community: Bacillus cereus UW85 is part of a well-studied, simplified
model rhizosphere community called "THOR," which also includes Flavobacterium johnsoniae and

Pseudomonas koreensis [3]. Research on THOR shows that community composition and
interspecies interactions can dramatically alter the expression of biosynthetic gene clusters (BGCs)

and the abundance of secondary metabolites, including kanosamine [3]. This highlights that
metabolite production in nature is highly dependent on microbial context.

Component of Larger Antibiotics: While kanosamine itself is an antibiotic, it is also a structural
component of more complex antibiotics, such as kanamycin [4].
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Information Limitations

I hope this technical summary provides a solid foundation for your research. Please note that the search

results I obtained lacked two specific types of information you requested:

Detailed Experimental Protocols: The available literature confirms the findings but does not provide

step-by-step laboratory methodologies for experiments like kinetic characterization or purification.
Quantitative Kinetic Data: While the slow kinetics of the KabC-catalyzed first step are noted [4],

specific numerical data (e.g., Km, kcat values) for the Kab enzymes were not present in the results.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Kanosamine (3-Amino-3-deoxyglucose) | Antibiotic [medchemexpress.com]

2. Kanosamine Datasheet DC Chemicals [dcchemicals.com]

3. Microbiome composition modulates secondary metabolism ... [pmc.ncbi.nlm.nih.gov]

4. The kanosamine biosynthetic pathway in Bacillus cereus ... [pubmed.ncbi.nlm.nih.gov]

5. Production of Kanosamine by Bacillus Cereus UW85 [pubmed.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [kanosamine microbial secondary metabolite]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b531585#kanosamine-microbial-

secondary-metabolite]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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